
Application Notes and Protocols: Clinical
Performance of Meliodent Denture Bases

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Meliodent

Cat. No.: B1167038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the clinical performance of Meliodent
denture bases, a brand of heat-cured polymethyl methacrylate (PMMA) acrylic resin. The

information is compiled from various in-vitro studies to guide research and development in

dental materials.

Quantitative Data on Material Properties
The clinical success of a denture base material is largely dependent on its physical and

mechanical properties. The following tables summarize the quantitative data for Meliodent in
key performance areas.

Table 1: Flexural Strength of Meliodent Denture Base Resin
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Comparison
Material/Condition

Mean Flexural
Strength (MPa)

Standard Deviation
(SD)

Reference

Meliodent (Heat-

Cured)
87.32 8.8 [1]

Detax (3D Printer

Resin)
66.26 7.6 [1]

Meliodent 81.55 1.54 [2]

Acropars 73.58 0.6 [2]

Meliodent

(Conventional PMMA)
81.1 1.0 [3]

SR-Ivocap (Injection

Molded PMMA)
69.8 1.4 [3]

Deflex (Polyamide) 78.3 1.0 [3]

Flexural strength is a critical indicator of a denture base's resistance to fracture under chewing

forces. Higher values suggest greater durability.

Table 2: Compressive Strength of Meliodent Denture Base Resin

Material
Mean Compressive
Strength (MPa)

Standard Deviation
(SD)

Reference

Acrosun 85.6 6.9 [4][5]

Acropars 80.6 6.9 [4][5]

Meliodent 71.9 5.3 [4][5]

Compressive strength measures the material's ability to withstand forces that tend to crush it.

Table 3: Color Stability of Meliodent Denture Base Resin (ΔE Values)
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Staining
Agent/Conditio
n

Duration
Mean Color
Change (ΔE)

Notes Reference

Immersion in

Distilled Water
6 months 4.99

Highest color

change observed
[6]

Immersion in

Clinsodent
6 months 4.67 - [6]

Immersion in

Aloe Vera
6 months 2.88

Least color

change observed
[6]

Immersion in

various

disinfectants

28 days 1.12

Best color

stability among

tested materials

[7]

Immersion in Tea 1 month

Not specified, but

lower than SR

Ivocap

- [8]

Immersion in

Orange Juice
1 month

Not specified, but

lower than SR

Ivocap

- [8]

Immersion in

Erythrosine (3%)
6 months < 1.66

Clinically

acceptable

change

[9]

Immersion in

Tartrazine (3%)
6 months < 1.66

Clinically

acceptable

change

[9]

Immersion in

Sunset Yellow

(3%)

6 months < 1.66

Clinically

acceptable

change

[9]

Color stability is crucial for the aesthetic longevity of dentures. A ΔE value greater than 3.3 is

considered clinically perceptible.

Table 4: Bond Strength of Meliodent Denture Base Resin
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Surface Treatment
of Acrylic Teeth

Bond Strength Notes Reference

No treatment (Control) Lowest values - [10]

Boiling water + Wax

solvent + MMA

monomer

Highest values

Application of wax

solvent and MMA

monomer gave the

best results.

[10]

The bond between the denture base and the artificial teeth is vital to prevent tooth detachment.

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to facilitate the

replication and extension of these studies.

2.1. Flexural Strength Testing (Three-Point Bending Test)

This protocol is based on the methodology described in studies evaluating the resistance of the

denture base to fracture.[1][2][11]

Specimen Preparation:

Prepare rectangular specimens of Meliodent acrylic resin with standardized dimensions

(e.g., 65 x 10 x 3 mm) according to ADA specification number 12.[11]

Process the specimens using a conventional heat-curing cycle as per the manufacturer's

instructions.

Store the specimens in distilled water at 37°C for a specified period (e.g., 24 hours) before

testing.

Testing Procedure:

Use a universal testing machine for a three-point bending test.

The distance between the supports should be set (e.g., 50 mm).
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Apply a load to the center of the specimen at a constant crosshead speed (e.g., 5

mm/min) until fracture occurs.

Record the maximum load (P) at the point of fracture.

Calculation:

Calculate the flexural strength (S) in Megapascals (MPa) using the following formula: S =

3PL / 2bd² Where:

P = maximum load in Newtons (N)

L = distance between the supports in millimeters (mm)

b = width of the specimen in millimeters (mm)

d = thickness of the specimen in millimeters (mm)

2.2. Color Stability Assessment (Spectrophotometry)

This protocol is adapted from studies investigating the effects of staining agents on denture

base materials.[8][9][12]

Specimen Preparation:

Fabricate disc-shaped specimens of Meliodent acrylic resin with standardized

dimensions.

Polish the specimens to achieve a smooth surface.

Take baseline color measurements of each specimen using a spectrophotometer.

Immersion Protocol:

Divide the specimens into different groups, with each group being immersed in a specific

staining solution (e.g., coffee, tea, denture cleansers). A control group should be immersed

in distilled water.

Maintain the immersion solutions at a constant temperature (e.g., 37°C).
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The immersion cycle should simulate daily use (e.g., 8 hours of immersion followed by 16

hours in distilled water).

Color Measurement and Calculation:

After specified time intervals (e.g., 1, 3, and 6 months), remove the specimens from the

solutions, rinse, and dry them.

Measure the color of each specimen again using the spectrophotometer to obtain L, a,

and b* values.

Calculate the color difference (ΔE) using the CIELAB formula: ΔE = [(ΔL)² + (Δa)² +

(Δb)²]¹/² Where ΔL, Δa, and Δb are the differences in the respective values before and

after immersion.

2.3. Bond Strength Testing (Tensile or Shear Test)

This protocol is based on studies evaluating the adhesion between acrylic teeth and the

denture base.[10]

Specimen Preparation:

Use commercially available acrylic resin denture teeth.

Prepare the ridge lap surface of the teeth using different surface treatment methods (e.g.,

no treatment, application of a bonding agent, air abrasion).

Position the treated tooth in a mold and pack Meliodent acrylic resin around it.

Process the assembly using a standard heat-curing cycle.

Testing Procedure:

Mount the specimen in a universal testing machine.

Apply a tensile or shear force to the tooth at a constant crosshead speed until debonding

occurs.
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Record the load at which the bond fails.

Calculation:

Calculate the bond strength by dividing the failure load by the bonded surface area.

Visualized Experimental Workflow
The following diagram illustrates a comprehensive workflow for evaluating the clinical

performance of a denture base material like Meliodent.
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Caption: Experimental workflow for evaluating Meliodent denture base performance.

Clinical Performance and Patient Satisfaction
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While extensive in-vitro data exists for the material properties of Meliodent, specific clinical

studies focusing on patient satisfaction with Meliodent dentures are limited in the reviewed

literature. However, the favorable in-vitro results regarding flexural strength and color stability

suggest that dentures fabricated from Meliodent can be durable and aesthetically pleasing.

General studies on complete dentures indicate that patient satisfaction is a multifactorial

outcome influenced by factors such as retention, stability, comfort, aesthetics, and masticatory

efficiency.[13] The physical and mechanical properties of the denture base material, such as

those detailed for Meliodent, contribute significantly to these factors. For instance, good

dimensional stability, which can be inferred from the material's processing and composition,

would positively impact the fit and retention of the denture, thereby enhancing patient comfort.

[14][15]

Conclusion
Meliodent demonstrates robust in-vitro performance in terms of flexural strength and color

stability, meeting the requirements for a durable and aesthetically stable denture base material.

The provided protocols offer a framework for further research and comparative analysis. Future

clinical studies are warranted to directly assess patient-reported outcomes and long-term

clinical performance of Meliodent dentures. Meliodent is a cadmium-free material, which

benefits both the patient and the dental technician.[16][17] The material also boasts a wide

variety of color shades to suit diverse patient needs.[16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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